Cas no 1807091-09-3 (3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1807091-09-3
• MF: C₉H₅BrF₂N₂O₂
• MW: 291.049008131027
• CID: 4880301
• Update Time: 2025-06-14

3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C9H5BrF2N2O2/c10-2-4-1-5(8(11)12)7(9(15)16)14-6(4)3-13/h1,8H,2H2,(H,15,16)
• InChI Key： BNLOHCVSTTVFPY-UHFFFAOYSA-N
• SMILES： BrCC1=C(C#N)N=C(C(=O)O)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 318
• XLogP3: 1.9
• Topological Polar Surface Area: 74

Additional information on 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-carboxylic acid

Recent Advances in the Application of 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-carboxylic acid (CAS: 1807091-09-3) in Chemical Biology and Pharmaceutical Research

The compound 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-carboxylic acid (CAS: 1807091-09-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This heterocyclic compound, characterized by its bromomethyl and difluoromethyl substituents, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its utility in the development of enzyme inhibitors, agrochemicals, and novel therapeutic agents, highlighting its importance in modern medicinal chemistry.

One of the most notable applications of this compound is its role in the synthesis of pyridine-based enzyme inhibitors. Researchers have utilized its reactive bromomethyl group to introduce various pharmacophores, enabling the creation of potent inhibitors targeting kinases and other enzymes involved in disease pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of selective kinase inhibitors, showcasing its potential in oncology research. The difluoromethyl group, known for its metabolic stability and lipophilicity, further enhances the pharmacokinetic properties of the resulting compounds.

In addition to its pharmaceutical applications, 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-carboxylic acid has shown promise in agrochemical research. Its structural features make it an ideal candidate for the design of novel pesticides and herbicides. Recent work by agricultural chemists has focused on leveraging its reactivity to develop compounds with improved pest control efficacy and environmental safety. The presence of the cyano group adds to its versatility, allowing for further functionalization and optimization of biological activity.

The synthetic methodology surrounding this compound has also seen significant advancements. Recent publications have described improved protocols for its preparation and purification, addressing previous challenges related to yield and scalability. These developments have facilitated its broader adoption in both academic and industrial settings. Furthermore, computational studies have provided insights into its reactivity patterns, enabling more efficient utilization in complex synthetic routes.

Looking forward, the unique properties of 3-(Bromomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-carboxylic acid position it as a valuable building block in drug discovery pipelines. Its combination of reactive handles and favorable physicochemical properties makes it particularly attractive for fragment-based drug design and combinatorial chemistry approaches. As research continues to uncover new applications for this versatile intermediate, its role in advancing both pharmaceutical and agrochemical innovation is expected to grow substantially in the coming years.